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Compound of Interest

Compound Name: iron(3+);trichloride;hexahydrate

Cat. No.: B8020896 Get Quote

(CAS: 10025-77-1)[1][2][3]

Executive Summary: The "Soft" Lewis Acid
Iron(III) chloride hexahydrate is frequently misunderstood as merely a "wet" version of its

anhydrous counterpart. In reality, it is a distinct coordination complex, trans-

, possessing unique solubility, thermal, and catalytic behaviors. Unlike the anhydrous form,
which is a violent Lewis acid used in anhydrous organic synthesis, the hexahydrate serves as a
mild oxidant, a water-tolerant Lewis acid, and a critical flocculant in environmental engineering.

This guide analyzes the physicochemical properties that dictate its stability, handling, and

application, specifically addressing the "drying paradox"—the inability to dehydrate this salt

thermally without chemical degradation.

Part 1: Fundamental Physicochemical Profile
The following data aggregates standard pharmacopeial and industrial specifications. Note the

low melting point, which presents significant handling challenges in warm environments.

Table 1: Core Physicochemical Specifications
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Property Value Notes

Formula Coordination:

Molecular Weight 270.30 g/mol
Significantly heavier than

anhydrous (162.20 g/mol )

Appearance Yellow-brown lumps or crystals
Hygroscopic; deliquesces to a

dark brown liquid

Melting Point 37°C (99°F)
Critical: Melts in its own water

of crystallization

Density 1.82 g/cm³
Lower than anhydrous (2.90

g/cm³)

Solubility (Water) ~912 g/L (at 25°C) Highly exothermic dissolution

Solubility (Organics)
Soluble in Ethanol, Acetone,

Ether
Insoluble in Ethyl Acetate [1]

pH (0.1M Solution) ~1.8 - 2.0
Strongly acidic due to

hydrolysis

Part 2: Crystalline Architecture & Coordination
Expertise Insight: It is chemically inaccurate to view this compound simply as an iron ion

surrounded by water and chlorine. X-ray diffraction studies reveal a specific octahedral

geometry.

The crystal lattice consists of cationic complexes trans-

and chloride anions

, with two additional water molecules held in the lattice structure [2]. This specific geometry
explains its facile solubility in polar organic solvents (like ethanol) where the neutral water
ligands can be displaced, or the complex can solvate intact.

Part 3: Aqueous Chemistry & Speciation
(Hydrolysis)[8][9]
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When dissolved in water,

does not simply dissociate into

and

. It undergoes immediate, pH-dependent hydrolysis. This behavior is the foundation of its use
as a flocculant in water treatment.

Mechanism[4][10][11]
Dissolution: The lattice breaks down, releasing

(pale purple) and

.

Hydrolysis (Acidification): The high charge density of

polarizes the coordinated water, releasing protons (

) and lowering pH.

Olation/Polymerization: As pH rises (or is unbuffered), monomeric species link via hydroxo-

bridges to form dimers and eventually insoluble iron oxyhydroxides (precipitate).

Diagram 1: Aqueous Speciation Pathway
Figure 1: The speciation of Ferric Chloride in water is dictated by pH. At low pH, cationic

monomers prevail. As pH rises, polymerization leads to precipitation.
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Part 4: Thermal Stability & The "Drying Paradox"
Critical Protocol Warning: Researchers often attempt to dry

in an oven to obtain anhydrous

for moisture-sensitive catalysis. This is chemically impossible via thermal means alone.

Heating the hexahydrate initiates a competition between dehydration (loss of water) and

hydrolysis (loss of HCl). Because the Fe-O bond is strong, the compound prefers to eject HCl,

resulting in Iron(III) Oxide or Oxychloride rather than anhydrous Ferric Chloride.

Thermal Decomposition Stages [3]:
37°C: Melting (Fusion in crystal water).

100°C - 150°C: Loss of lattice water and HCl.

Reaction:

>250°C: Formation of Hematite (

).

Diagram 2: Thermal Decomposition vs. Chemical
Dehydration
Figure 2: Thermal treatment leads to degradation (Red Path). Accessing anhydrous material

requires chemical dehydration (Green Path).
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Part 5: Handling, Storage, and Safety[5]
Hygroscopicity Management
Due to its deliquescent nature, the hexahydrate will absorb atmospheric moisture until it

dissolves into a liquid.[4]

Storage: Must be stored in tightly sealed, corrosion-resistant containers (HDPE or glass with

Teflon liners).
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Handling: Weigh quickly. If precise stoichiometry is required, prepare a stock solution and

determine concentration via titration (e.g., iodometric) rather than relying on solid mass,

which fluctuates with water content.

Corrosivity
The compound is highly corrosive to metals (forming

and oxidizing the metal) and tissue.

PPE: Nitrile gloves are sufficient; however, eye protection is critical due to the risk of

permanent corneal damage from the acidic hydrolysis products.

Compatibility
Incompatible: Strong bases (immediate precipitation), alkali metals (explosion risk), allyl

chloride (violent polymerization).

Compatible: Alcohols, ketones (acetone), ethers.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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